4-Hydroxy-7-(p-tolyloxy)isobenzofuran-1,3-dione

• CAS No.: 89450-87-3
• Molecular Formula: C15H10O5
• Molecular Weight: 270.24 g/mol
• IUPAC Name: 4-hydroxy-7-(4-methylphenoxy)-2-benzofuran-1,3-dione
• InChI: InChI=1S/C15H10O5/c1-8-2-4-9(5-3-8)19-11-7-6-10(16)12-13(11)15(18)20-14(12)17/h2-7,16H,1H3
• InChI Key: CTCLOEKAKXMMJH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)OC2=C3C(=C(C=C2)O)C(=O)OC3=O

Description

Benzofuran compounds are widely recognized for their biological activities, including anti-tumor, antibacterial, anti-oxidative, and anti-viral properties . This compound, with its specific functional groups, is of interest in medicinal chemistry and pharmaceutical research.

Preparation Methods

The synthesis of 4-Hydroxy-7-(p-tolyloxy)isobenzofuran-1,3-dione typically involves the reaction of phthalic anhydride with p-cresol under specific conditions. The reaction is carried out in the presence of a catalyst, such as sulfuric acid, and requires controlled temperature and pressure to ensure the desired product is obtained . Industrial production methods may involve similar synthetic routes but on a larger scale, with optimizations for yield and purity.

Chemical Reactions Analysis

4-Hydroxy-7-(p-tolyloxy)isobenzofuran-1,3-dione undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents like potassium permanganate or chromium trioxide, leading to the formation of carboxylic acids or other oxidized derivatives.

Reduction: Reduction reactions can be performed using agents such as lithium aluminum hydride, resulting in the formation of alcohols or other reduced products.

Substitution: The compound can undergo nucleophilic substitution reactions, where functional groups like hydroxyl or methoxy groups are replaced by other substituents.

Scientific Research Applications

4-Hydroxy-7-(p-tolyloxy)isobenzofuran-1,3-dione has several scientific research applications:

Biology: The compound’s biological activities, such as anti-tumor and antibacterial properties, make it a candidate for research in drug development and therapeutic applications.

Medicine: Its potential as an anticonvulsant and other neurological applications are being explored, given its structural similarity to other bioactive isoindoline-1,3-dione derivatives.

Industry: The compound is used in the production of dyes, colorants, and polymer additives, owing to its stable chemical structure and reactivity.

Mechanism of Action

The mechanism of action of 4-Hydroxy-7-(p-tolyloxy)isobenzofuran-1,3-dione involves its interaction with specific molecular targets and pathways. For instance, its anti-tumor activity may be attributed to its ability to inhibit certain enzymes or signaling pathways involved in cell proliferation. The compound’s antibacterial properties could result from its interaction with bacterial cell membranes or inhibition of essential bacterial enzymes .

Comparison with Similar Compounds

4-Hydroxy-7-(p-tolyloxy)isobenzofuran-1,3-dione can be compared with other benzofuran derivatives, such as:

4-Hydroxy-7-(p-tolyl)isobenzofuran-1,3-dione: Similar in structure but with different substituents, leading to variations in biological activity and chemical reactivity.

N-isoindoline-1,3-diones: These compounds share the isoindoline-1,3-dione core but differ in their substituents, resulting in diverse applications in pharmaceuticals, herbicides, and other fields.

The uniqueness of this compound lies in its specific functional groups, which confer distinct chemical and biological properties, making it a valuable compound for research and industrial applications.